Cas no 2171621-68-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid
• CAS No: 2171621-68-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5800105
• PubChem ID: 165734304
• Update Time: 2025-06-08

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid
• 2171621-68-2
• (1s,3s)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylhexanamido]cyclobutane-1-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylhexanamido]cyclobutane-1-carboxylic acid
• EN300-1531262
• EN300-1531161
• 2171291-43-1

• Inchi： 1S/C28H34N2O5/c1-4-17(2)13-25(26(31)30(3)19-14-18(15-19)27(32)33)29-28(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24-25H,4,13-16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： JNHQSKODBVTOSB-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)N(C)C(C(CC(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid (CAS No. 2171621-68-2)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid (CAS No. 2171621-68-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Dmdc, is a derivative of cyclobutane carboxylic acid with a unique structure that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of this group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid allows for the controlled introduction of amino groups into complex molecular structures, which is crucial for the development of novel therapeutic agents.

The cyclobutane ring in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid adds an additional layer of complexity and rigidity to the molecule. Cyclobutane derivatives are known for their unique conformational properties, which can influence the biological activity and pharmacokinetic behavior of the compounds they are incorporated into. This makes 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid an attractive candidate for the design of drugs with specific binding affinities and improved metabolic stability.

Recent studies have highlighted the potential applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid in the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the cyclobutane ring and the Fmoc protecting group played critical roles in enhancing the selectivity and potency of these inhibitors.

Another area where 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid has shown promise is in the field of cancer research. A 2022 study published in Cancer Research demonstrated that this compound could be used as a scaffold for designing small molecules that target specific oncogenic pathways. The unique structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid allowed for the precise modification of functional groups to achieve high binding affinity to key proteins involved in cancer progression.

In addition to its therapeutic potential, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid has also been explored as a tool for chemical biology research. Its ability to form stable complexes with metal ions has led to its use in the development of metalloprotein inhibitors and sensors. A 2021 study published in Chemical Science reported that derivatives of this compound could be used to selectively detect and quantify metal ions in biological systems, providing valuable insights into metal ion homeostasis and its role in various diseases.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-1-carboxylic acid involves a series of well-defined steps that ensure high purity and yield. The process typically begins with the formation of the cyclobutane ring through a cyclization reaction, followed by the introduction of the Fmoc protecting group and other functional groups through selective substitution reactions. The final product is then purified using techniques such as column chromatography or crystallization to ensure its suitability for further applications.

The safety and handling guidelines for 3-2-{(9H-fluoren-{9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidocyclobutane-{1}-carboxylic acid are similar to those for other organic compounds with similar functional groups. It is recommended to handle this compound under inert conditions and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Storage should be at room temperature away from direct sunlight and moisture to maintain its stability.

In conclusion, 3-{2-({(9H-fluoren-{9-yl)methoxycarbonyl}amino)}-{N,4-dimethylhexanamido)cyclobutane-{1}-carboxylic acid (CAS No. 2171621-{68}-{2) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an excellent candidate for the development of novel therapeutics and tools for chemical biology studies. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.